Cas no 112497-87-7 (4-(Pyrrolidine-1-carbonyl)cyclohexan-1-one)

• Product Name: 4-(Pyrrolidine-1-carbonyl)cyclohexan-1-one
• CAS No: 112497-87-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 2845727
• Update Time: 2023-08-09

4-(Pyrrolidine-1-carbonyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidine-1-carbonyl)cyclohexan-1-one
• CYC082
• Cyclohexanone, 4-(1-pyrrolidinylcarbonyl)-

• Inchi： 1S/C11H17NO2/c13-10-5-3-9(4-6-10)11(14)12-7-1-2-8-12/h9H,1-8H2
• InChI Key： QJIWFGNCJASYMH-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)=O)N1CCCC1

Computed Properties

• Exact Mass: 195.125928785 g/mol
• Monoisotopic Mass: 195.125928785 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.26
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines